Cas no 2035023-35-7 (7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione)
7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione
- AKOS026697627
- (E)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- 7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione
- (E)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)-3-thiophen-2-ylprop-2-en-1-one
- F6557-0620
- 2035023-35-7
-
- Inchi: 1S/C18H19NO3S2/c20-18(9-8-16-7-4-13-23-16)19-11-10-17(24(21,22)14-12-19)15-5-2-1-3-6-15/h1-9,13,17H,10-12,14H2/b9-8+
- InChI Key: GVLOROGPDZGDNY-CMDGGOBGSA-N
- SMILES: S1(CCN(C(/C=C/C2=CC=CS2)=O)CCC1C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 361.08063582g/mol
- Monoisotopic Mass: 361.08063582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.1Ų
7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6557-0620-2μmol |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-5μmol |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-10μmol |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-20μmol |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-1mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-2mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-3mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-4mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-5mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6557-0620-10mg |
7-phenyl-4-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]-1lambda6,4-thiazepane-1,1-dione |
2035023-35-7 | 10mg |
$79.0 | 2023-09-08 |
7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione
Professional Introduction to Compound with CAS No. 2035023-35-7 and Product Name: 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione
The compound with the CAS number 2035023-35-7 and the product name 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a phenyl ring, a thiophene unit, and a thiazepane core, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.
In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Among these, thiazepane derivatives have shown remarkable promise due to their ability to modulate various biological pathways. The compound in question, 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione, is particularly noteworthy for its structural complexity and the potential synergistic effects of its constituent parts. The phenyl ring and thiophene moiety are known to enhance binding affinity to biological targets, while the thiazepane core provides a scaffold for further functionalization.
One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The thiazepane scaffold is well-documented for its ability to interact with neurotransmitter receptors, making it a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and epilepsy. Additionally, the presence of a phenyl group can contribute to improved pharmacokinetic properties, including better solubility and bioavailability. These characteristics make 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione an attractive candidate for further preclinical and clinical studies.
Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound might interact with biological targets at the atomic level. These studies have suggested that the compound exhibits high binding affinity to certain enzyme families involved in inflammation and pain signaling. This finding aligns with the growing interest in developing drugs that modulate these pathways for therapeutic purposes.
The synthesis of 7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the thiazepane core and incorporating the phenyl and thiophene units. These advancements have not only improved yield but also reduced the environmental impact of the synthesis process.
In addition to its potential therapeutic applications, this compound has shown promise in academic research as a tool for understanding fundamental biological processes. Researchers are investigating its effects on various cellular pathways using both in vitro and in vivo models. Preliminary findings suggest that it may have protective effects against oxidative stress and neurodegeneration, which are key pathological features of many chronic diseases. These findings underscore the importance of continued research into this class of compounds.
The future development of 7-phenyl-4-(2E)-3-(thiophen-2-yli prop)-2-enoyl - 1lambda6 , 4 - thiaze pane - 1 , 1 - dione will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This could include modifications to improve selectivity or reduce side effects. Additionally, exploring new synthetic routes could lead to more cost-effective production methods. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients.
As our understanding of biological systems continues to evolve, so too will our approach to drug discovery. Compounds like 7 - phen y l - 4 - ( 2 E ) - 3 - ( thi o ph e n e - 2 - y l ) p rop - 2 en o y l - 11a m b a , 44 t h i az ep ane - 11a ,11a dione will play an increasingly important role in addressing complex diseases. By leveraging cutting-edge technologies and interdisciplinary approaches, we can unlock new possibilities for treating conditions that are currently difficult to manage effectively.
2035023-35-7 (7-phenyl-4-(2E)-3-(thiophen-2-yl)prop-2-enoyl-1lambda6,4-thiazepane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)